Cas no 1407884-88-1 (3-bromo-4-chloro-N-(propan-2-yl)aniline)

• Product Name: 3-bromo-4-chloro-N-(propan-2-yl)aniline
• CAS No: 1407884-88-1
• MF: C₉H₁₁BrClN
• MW: 248.547340631485
• CID: 5150427
• PubChem ID: 70977993
• Update Time: 2025-10-28

3-bromo-4-chloro-N-(propan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-bromo-4-chloro-N-(1-methylethyl)-
• 3-bromo-4-chloro-N-(propan-2-yl)aniline

• Inchi： 1S/C9H11BrClN/c1-6(2)12-7-3-4-9(11)8(10)5-7/h3-6,12H,1-2H3
• InChI Key： CWIHQTLJPOLBJX-UHFFFAOYSA-N
• SMILES： C1(NC(C)C)=CC=C(Cl)C(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-bromo-4-chloro-N-(propan-2-yl)aniline

Introduction to 3-bromo-4-chloro-N-(propan-2-yl)aniline (CAS No. 1407884-88-1)

3-bromo-4-chloro-N-(propan-2-yl)aniline, identified by its Chemical Abstracts Service (CAS) number 1407884-88-1, is a significant intermediate in the field of pharmaceutical chemistry. This compound belongs to the class of arylamine derivatives, characterized by the presence of bromine and chlorine substituents on a benzene ring, along with an N-propyl group. The strategic placement of these functional groups makes it a valuable precursor in the synthesis of various biologically active molecules.

The molecular structure of 3-bromo-4-chloro-N-(propan-2-yl)aniline consists of a benzene core substituted at the 3-position with a bromine atom, at the 4-position with a chlorine atom, and at the nitrogen position with a propyl chain. This arrangement imparts unique electronic and steric properties, making it a versatile building block for further chemical modifications. The presence of both halogen atoms enhances its reactivity in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are widely employed in drug discovery.

In recent years, 3-bromo-4-chloro-N-(propan-2-yl)aniline has garnered attention in the development of novel pharmaceutical agents. Its structural features are particularly useful in designing molecules that interact with biological targets such as enzymes and receptors. For instance, studies have demonstrated its potential utility in synthesizing kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The halogenated aromatic system allows for further derivatization, enabling chemists to fine-tune the pharmacokinetic properties of the resulting compounds.

One notable application of 3-bromo-4-chloro-N-(propan-2-yl)aniline is in the synthesis of antiviral agents. The compound’s ability to undergo facile functionalization has been leveraged to create derivatives with enhanced binding affinity to viral proteases and polymerases. Recent research has highlighted its role in developing inhibitors for RNA viruses, including those responsible for emerging infectious diseases. The propyl group contributes to solubility and metabolic stability, making it an attractive scaffold for drug development.

The pharmaceutical industry has also explored 3-bromo-4-chloro-N-(propan-2-yl)aniline as a precursor for central nervous system (CNS) drugs. Its structural motif is found in several approved medications that modulate neurotransmitter activity. By incorporating this intermediate into drug candidates, researchers aim to improve bioavailability and reduce side effects. The bromine and chlorine atoms serve as handles for further chemical transformations, allowing for the introduction of polar or lipophilic groups that optimize brain penetration.

From an industrial perspective, the synthesis of 3-bromo-4-chloro-N-(propan-2-yl)aniline is optimized for scalability and cost-effectiveness. Modern synthetic routes often involve multi-step processes that highlight its adaptability to large-scale production. Advances in catalytic methods have further streamlined its preparation, reducing waste and improving yield. These developments are critical for ensuring a steady supply of this key intermediate for pharmaceutical manufacturing.

The environmental impact of producing and using 3-bromo-4-chloro-N-(propan-2-yl)aniline is also a consideration in contemporary research. Efforts are underway to develop greener synthetic methodologies that minimize hazardous byproducts. Green chemistry principles are being applied to refine existing processes, ensuring compliance with regulatory standards while maintaining high-quality output. Such initiatives align with global efforts to promote sustainable chemical practices.

In conclusion, 3-bromo-4-chloro-N-(propan-2-yl)aniline (CAS No. 1407884-88-1) represents a cornerstone in modern pharmaceutical synthesis. Its unique structural features enable diverse applications across multiple therapeutic areas, from antiviral drugs to CNS medications. Ongoing research continues to uncover new possibilities for this versatile intermediate, reinforcing its importance in drug discovery and development.